1-(2-biphenylyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-(2-phenylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H13NO2/c18-15-10-11-16(19)17(15)14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key: ITKAGHILXDETET-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol

Description

1-(2-Biphenylyl)-2,5-pyrrolidinedione is a heterocyclic organic compound characterized by a pyrrolidinedione core (a five-membered ring containing two ketone groups) substituted at the 1-position with a 2-biphenylyl group. This structural configuration confers distinct chemical and biological properties, making it a subject of interest in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural Analogues with Sulfur-Containing Substituents

Compounds with sulfur-based substituents demonstrate how electronic and steric modifications influence activity:

Compound	Key Substituent	Antimicrobial Activity	Anticancer Activity
1-(2-Phenylsulfonyl-phenyl)-pyrrole-2,5-dione	Phenylsulfonyl group	Moderate	Low
3-(Phenylsulfanyl)-1H-pyrrole-2,5-dione	Phenylthio group	Strong	Moderate
1-(2-Biphenylyl)-2,5-pyrrolidinedione	Biphenylyl group	Not explicitly reported	Likely enhanced due to aromatic interactions

Key Findings :

• The phenylsulfonyl group in the first analogue reduces biological activity compared to the phenylthio group, likely due to decreased electron density or increased steric hindrance .

Pyridine- and Benzoyl-Substituted Derivatives

Substitution with aromatic or heteroaromatic groups highlights the role of π-π interactions and hydrogen bonding:

Compound	Core Structure	Notable Features
2,5-Pyrrolidinedione, 1-(4-pyridinyl)-	Pyridine ring	High affinity for kinase targets
2,5-Pyrrolidinedione, 1-[(4-methylbenzoyl)oxy]-	4-Methylbenzoyl ester	Enhanced esterase stability
1-(2-Biphenylyl)-2,5-pyrrolidinedione	Biphenylyl group	Improved lipophilicity and binding pocket fit

Key Findings :

• The pyridine-substituted derivative shows kinase inhibition due to nitrogen’s hydrogen-bonding capability .
• The biphenylyl group’s extended aromatic system may improve interactions with hydrophobic protein domains, offering advantages in drug design .

Functional Group Variations in Ester Derivatives

Ester substituents significantly alter reactivity and applications:

Compound	Ester Group	Applications
2,5-Dioxopyrrolidin-1-yl benzoate	Benzoate	Crosslinking agent in polymers
2,5-Dioxopyrrolidin-1-yl acetate	Acetate	Labile intermediate in synthesis
1-(2-Biphenylyl)-2,5-pyrrolidinedione	Biphenylyl (non-ester)	Potential as a kinase or protease inhibitor

Key Findings :

• Ester derivatives are more reactive but less stable under physiological conditions. The biphenylyl group’s non-ester structure may enhance metabolic stability .

Chloroethyl and Piperidine Derivatives

Substituents with reactive groups highlight therapeutic mechanisms:

Compound	Functional Group	Mechanism of Action
1-[[[(2-Chloroethyl)amino]carbonyl]oxy]-2,5-pyrrolidinedione	Chloroethyl group	DNA crosslinking (anticancer)
1-(2,6-Dimethylphenyl)pyrrolidin-2-one	Dimethylphenyl group	Enzyme inhibition via steric effects
1-(2-Biphenylyl)-2,5-pyrrolidinedione	Biphenylyl group	Likely targets aromatic-dependent enzymes/receptors

Key Findings :

• The chloroethyl group induces DNA damage, useful in chemotherapy .
• The biphenylyl group’s planar structure may enable selective inhibition of enzymes like cyclooxygenase or tyrosine kinases .

Uniqueness of 1-(2-Biphenylyl)-2,5-Pyrrolidinedione

• Aromatic Stacking : The biphenylyl group enhances interactions with hydrophobic protein pockets, improving binding affinity compared to single-ring analogues.
• Metabolic Stability : Unlike ester derivatives, the lack of labile groups may reduce enzymatic degradation.
• Versatility: Potential applications span anticancer agents, enzyme inhibitors, and materials science due to tunable electronic properties.